Cas no 2256707-11-4 (2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine)

2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine structure
2256707-11-4 structure
Product Name:2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine
CAS No:2256707-11-4
MF:C7H7N5
MW:166.194788217545
CID:6816370
PubChem ID:172405604
Update Time:2025-03-02

2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine
    • 2256707-11-4
    • CS-21701
    • Inchi: 1S/C7H7N5/c8-6-2-4-9-7(11-6)12-5-1-3-10-12/h1-5H,(H2,8,9,11)/i1D,2D,3D,4D,5D
    • InChI Key: WBUBVCMVKQFIKM-RALIUCGRSA-N
    • SMILES: N1(C([2H])=C([2H])C([2H])=N1)C1N=C([2H])C([2H])=C(N)N=1

Computed Properties

  • Exact Mass: 166.10152897Da
  • Monoisotopic Mass: 166.10152897Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 69.6Ų
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